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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600 Get Quote

Technical Support Center: Topogard Equipment
This technical support center provides best practices for the calibration and cleaning of

Topogard equipment, along with troubleshooting guides and frequently asked questions to

assist researchers, scientists, and drug development professionals in their experimental

workflows.

Frequently Asked Questions (FAQs)
Q1: What is Topogard and what is its primary application?

A1: Topogard is a selective herbicide used for the post-emergent control of annual broadleaf

weeds, primarily in pea and potato crops.[1] Its active ingredients are terbutryn and

terbuthylazine. It is not a piece of laboratory equipment.

Q2: How often should Topogard application equipment be calibrated?

A2: To ensure accurate application rates and prevent crop damage or ineffective weed control,

it is crucial to use well-maintained and calibrated spray equipment.[1] Calibration should be

performed regularly, especially when changing the type of nozzle, application speed, or

pressure. A general recommendation is to calibrate at the beginning of each spraying season

and to periodically check for consistency.

Q3: What personal protective equipment (PPE) is required when handling Topogard?
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A3: When mixing or applying Topogard, it is mandatory to wear overalls, boots, gloves, and

eye protection. After use, protective clothing should be cleaned daily. It is also important to

wash hands and face thoroughly before meals and after work.[1]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Uneven weed control

Improperly calibrated sprayer

leading to non-uniform

application.

Recalibrate the sprayer to

ensure a consistent spray

pattern and flow rate across

the boom. Check for clogged

nozzles.

Overlapping spray patterns

excessively.

Take care to avoid excessive

overlapping during application.

[1]

Crop damage
Application on crops that have

emerged more than 5%.

Do not apply if more than 5%

of the crop has emerged.[1]

Insufficient leaf wax on peas.

Use the crystal violet dye

retention test to confirm the

presence of sufficient leaf wax

before application, especially

after rain.[1]

Clogged nozzles
Use of strainers finer than 300

micrometers.

Do not use strainers finer than

300 micrometers.[1]

Thoroughly clean all filters and

nozzle screens.[2]

Inadequate cleaning after

previous use.

Implement a rigorous cleaning

protocol after each use,

ensuring all parts of the

sprayer are flushed.

Experimental Protocols
Protocol 1: Sprayer Calibration
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This protocol outlines the steps to ensure your spraying equipment is correctly calibrated for

Topogard application.

Materials:

Measuring tape

Stopwatch

Measuring container (calibrated in fluid ounces or milliliters)

Personal Protective Equipment (PPE) as specified for Topogard handling

Methodology:

Determine a test area: Measure a specific area in the field, for example, 50 square feet.

Time the spray duration: Fill the sprayer with water and time how long it takes to spray the

test area at your normal walking speed and consistent pressure.

Measure the spray volume: Spray into the measuring container for the same duration it took

to cover the test area.

Calculate the application rate:

Record the volume of water collected (e.g., in fluid ounces).

Determine the number of test areas that fit into a larger area (e.g., 1,000 square feet).

Multiply the collected volume by the number of test areas to get the total application rate

per the larger area.[3]

Adjust as necessary: If the calculated rate is too high or too low compared to the product

label's recommendation, adjust your walking speed, pressure, or nozzle size and repeat the

calibration process.

Protocol 2: Equipment Cleaning and Decontamination
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Thorough cleaning of spray equipment after using Topogard is essential to prevent

contamination of subsequent applications and damage to other crops.[1]

Materials:

Clean water source

Detergent

Inert absorbent material (e.g., sand, soil)

Waste container

Personal Protective Equipment (PPE)

Methodology:

Initial Rinsing: Immediately after use, triple rinse the container and add the rinsate to the

spray tank.[1]

Tank and System Flush:

Fill the tank partially with clean water and add a cleaning agent or detergent.

Operate the sprayer to circulate the cleaning solution through the entire system, including

the pump, hoses, and nozzles, for at least 15 minutes.

Discharge a small amount of the solution through the nozzles.

Component Cleaning: Remove all nozzle screens and in-line filters and clean them

thoroughly with a brush and cleaning solution.[2]

Final Rinse: Flush the entire system with clean water. Repeat this step multiple times for

effective dilution of any remaining residue.[2]

Spill Management: In case of a spill, absorb it with an inert material like sand or soil, place it

in a waste container, and wash the area with water and detergent.[1]
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Disposal: Dispose of any waste and the empty container according to the product label,

either by using it in accordance with the label or at a suitable landfill.[1]

Logical Workflow for Equipment Handling
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Click to download full resolution via product page

Caption: Workflow for safe and effective use of Topogard application equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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